FabK Inhibitory Potency: (rac)-AG-205 vs AE848 — a 3.4-Fold Difference in IC50 from Direct Head-to-Head Assay
In a direct head-to-head enzymatic assay using purified recombinant Streptococcus pneumoniae FabK, AG205 (the active enantiomer component) demonstrated approximately 3.4-fold greater inhibitory potency compared to its close structural analog AE848. AG205 exhibited an IC50 of 1.5 μM, while AE848 showed an IC50 of 5.1 μM under identical assay conditions. [1] The stronger potency of AG205 was the basis for its selection over AE848 for all subsequent mechanistic and antibacterial studies in this publication. Additionally, AG205 displayed selective antibacterial activity against S. pneumoniae strains (MIC 1–8 μg/mL in BHI broth) while showing no growth inhibition against organisms possessing FabI (Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa; MIC >32 μg/mL), confirming target selectivity at the bacterial pathway level. [1] Note: This FabK inhibition data derives from studies using the (4R,9S) enantiomer form, but is included here as it represents the only available direct analog comparison for the AG-205 chemotype.
| Evidence Dimension | FabK enzymatic inhibition potency (IC50) |
|---|---|
| Target Compound Data | AG205 IC50 = 1.5 μM |
| Comparator Or Baseline | AE848 IC50 = 5.1 μM |
| Quantified Difference | 3.4-fold greater potency for AG205 vs AE848 |
| Conditions | Purified His-tagged S. pneumoniae FabK; assay monitored decrease in absorbance at 340 nm using crotonoyl-CoA as substrate, 100 mM MES (pH 7.0), 100 mM NH4Cl, 0.2 mM crotonoyl-CoA, 0.4 mM NADH, 2–20 μg/mL FabK |
Why This Matters
For researchers studying bacterial fatty acid biosynthesis or screening FabK inhibitors, the 3.4-fold potency advantage of AG205 over its closest analog AE848 provides a meaningful differentiation in both biochemical assay sensitivity and cellular activity, directly influencing compound selection for hit-to-lead optimization programs.
- [1] Takahata S, et al. AG205, a Novel Agent Directed against FabK of Streptococcus pneumoniae. Antimicrob Agents Chemother. 2006;50(8):2869-2871. doi:10.1128/AAC.00270-06. PMID: 16870790. View Source
